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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

Disclaimer: A comprehensive search of publicly available toxicological data for [2-
(cyclohexyloxy)ethyllbenzene yielded no specific studies. The information presented in this
guide is based on the toxicological profile of ethylbenzene, a structurally related compound. [2-
(cyclohexyloxy)ethyllbenzene contains an ethylbenzene core, suggesting a potential for similar
metabolic pathways and toxicological effects. However, the presence of the cyclohexyloxy
group will influence its physicochemical properties, absorption, distribution, metabolism, and
excretion (ADME), and therefore, its toxicological profile may differ significantly. This document
should be used for informational purposes only and is not a substitute for experimental testing
of [2-(cyclohexyloxy)ethyllbenzene.

Chemical and Physical Properties
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Property Value (for Ethylbenzene)
CAS Number 100-41-4

Molecular Formula CsHaio

Molecular Weight 106.17 g/mol

Appearance Colorless liquid

Odor Aromatic

Boiling Point 136 °C

Melting Point -95 °C

Vapor Pressure

9.6 mmHg at 25 °C

Water Solubility

152 mg/L at 20 °C

LogP (Octanol/Water Partition Coefficient)

3.15

Toxicokinetics (Based on Ethylbenzene)

Ethylbenzene is readily absorbed following inhalation, oral, and dermal exposure. It is widely

distributed throughout the body, with a preference for adipose tissue. Metabolism is the primary

route of elimination and occurs mainly in the liver via cytochrome P450 enzymes. The major

metabolic pathway involves the oxidation of the ethyl side chain to produce 1-phenylethanol,

which is further metabolized to mandelic acid and phenylglyoxylic acid. These metabolites are

then conjugated and excreted in the urine.

Acute Toxicity Data (Based on Ethylbenzene)

The following table summarizes the acute toxicity data for ethylbenzene in various animal

models.
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Exposure . .
Species Endpoint Value Reference

Route
3,500 - 4,769

Oral Rat LDso [11[2]13]
mg/kg bw

] 4,000 ppm (17.4

Inhalation Rat LCso (4 hours) [11[3]
mg/L)

Dermal Rabbit LDso 15,400 mg/kg bw  [3]

Repeated-Dose Toxicity (Based on Ethylbenzene)

Sub-chronic and chronic exposure to ethylbenzene has been shown to primarily affect the liver
and kidneys in animal studies.
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Exposure . . Key Referenc
Species Duration NOAEL LOAEL
Route Effects e

Increased
liver and
kidney
75 250 )
Oral Rat 13 weeks weights, [3]
mg/kg/day mg/kg/day
hepatocyte

hypertroph
y.

Increased
Inhalation Rat 90 days - 246 ppm lung [1]
weights.

Increased

incidence

of kidney
Inhalation Rat 2 years 75 ppm 250 ppm and [4]

testicular

tumors in

males.

Increased
incidence

Inhalation Mouse 2 years 75 ppm 250 ppm of lungand [4]
liver

tumors.

Genotoxicity (Based on Ethylbenzene)

The genotoxic potential of ethylbenzene has been evaluated in a variety of in vitro and in vivo
assays. The overall evidence suggests that ethylbenzene is not a potent genotoxic agent.[5][6]
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Metabolic
Assay Type Test System L. Result Reference
Activation
Bacterial
Reverse Salmonella ] ] )
) o With & Without Negative [5][6]
Mutation (Ames typhimurium
Test)
In vitro Chinese Hamster
Chromosomal Ovary (CHO) With & Without Negative [7]
Aberration cells
In vivo
) Mouse bone )
Micronucleus N/A Negative [5][6]
marrow
Test
Mouse ]
_ _ Mixed/Weakly
Lymphoma L5178Y cells With & Without - [5]
Positive
Assay

Carcinogenicity (Based on Ethylbenzene)

The carcinogenicity of ethylbenzene has been evaluated by several regulatory agencies.

Agency

Classification

Basis

International Agency for

Research on Cancer (IARC)

Group 2B: Possibly

carcinogenic to humans

Sufficient evidence in

experimental animals.[8][9]

National Toxicology Program
(NTP)

Clear evidence of carcinogenic
activity in male rats; Some
evidence in female rats and

mice.

Increased incidences of kidney
and testicular tumors in male
rats, and lung and liver tumors
in mice following inhalation

exposure.[4]

U.S. Environmental Protection
Agency (EPA)

Group D: Not classifiable as to
human carcinogenicity
(assessment from 1991,
predates NTP study).

Inadequate human and animal
data at the time of

assessment.[10]
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Reproductive and Developmental Toxicity (Based on
Ethylbenzene)

Ethylbenzene is not considered a reproductive toxicant.[11] Developmental effects, such as
reduced fetal weight and skeletal variations, have been observed in animal studies, but
typically at exposure levels that also cause maternal toxicity.[1][11][12][13] The NOAEL for
developmental toxicity in rats and rabbits via inhalation is 100 ppm.[14]

Experimental Protocols

The following are generalized protocols for key toxicological studies based on OECD
guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

o Test Animals: Young adult rats of a single sex (typically females) are used.

e Housing: Animals are housed in standard conditions with controlled temperature, humidity,
and light cycle.

» Sighting Study: A preliminary study is conducted to determine the appropriate starting dose
for the main study. A single animal is dosed at a time, and the outcome determines the dose
for the next animal.

e Main Study: Groups of animals are dosed in a stepwise procedure using fixed dose levels (5,
50, 300, and 2000 mg/kg).

o Administration: The test substance is administered by gavage.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The study identifies a dose that causes evident toxicity but no mortality, allowing
for classification of the substance's toxicity.

Bacterial Reverse Mutation Assay (Ames Test) (OECD
471)
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o Test System: At least five strains of Salmonella typhimurium and Escherichia coli are used,
which can detect both base-pair substitution and frameshift mutations.[15][16][17][18][19]

o Metabolic Activation: The assay is performed with and without a mammalian metabolic
activation system (S9 mix from rat liver) to mimic mammalian metabolism.[15][16][18]

e Procedure: The test substance, bacterial culture, and S9 mix (if applicable) are combined
and plated on a minimal agar medium.

¢ Incubation: Plates are incubated at 37°C for 48-72 hours.

e Endpoint: The number of revertant colonies (colonies that have regained the ability to grow
on the minimal medium) is counted. A substance is considered mutagenic if it causes a
dose-dependent increase in the number of revertant colonies.[18]

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD 474)

o Test Animals: Typically, mice or rats are used.[20][21][22][23][24]

o Administration: The test substance is administered to the animals, usually via oral gavage or
intraperitoneal injection, at several dose levels.

o Sample Collection: Bone marrow or peripheral blood is collected at appropriate time intervals
after exposure (e.g., 24 and 48 hours).

o Slide Preparation: The collected cells are smeared on slides and stained.

e Analysis: A large number of immature erythrocytes (polychromatic erythrocytes) are scored
under a microscope for the presence of micronuclei.

» Endpoint: A significant, dose-dependent increase in the frequency of micronucleated
polychromatic erythrocytes in treated animals compared to controls indicates that the
substance induces chromosomal damage.[21][23]

Visualizations

Caption: Generalized workflow for an in vivo toxicity study.
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Caption: Metabolic pathway of ethylbenzene and its link to toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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